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molecular formula C12H8ClF3S B8426302 2-(Chloromethyl)-5-(4-(trifluoromethyl)phenyl)thiophene

2-(Chloromethyl)-5-(4-(trifluoromethyl)phenyl)thiophene

Cat. No. B8426302
M. Wt: 276.71 g/mol
InChI Key: VGERZQACQPZHBK-UHFFFAOYSA-N
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Patent
US08003648B2

Procedure details

To a solution of 61.3 (45 mg, 0.18 mmol) in DCM (0.9 mL) were added triethylamine (24 μL, 0.18 mmol) and thionyl chloride (19 μL, 0.26 mmol) at room temperature. The mixture was stirred overnight and concentrated to afford 61.4. The crude product was used without further purification.
Name
61.3
Quantity
45 mg
Type
reactant
Reaction Step One
Name
triethylamine
Quantity
24 μL
Type
reactant
Reaction Step One
Name
thionyl chloride
Quantity
19 μL
Type
reactant
Reaction Step One
Name
DCM
Quantity
0.9 mL
Type
solvent
Reaction Step One
Name
61.4

Identifiers

REACTION_CXSMILES
[F:1][C:2]([F:17])([F:16])[C:3]1[CH:8]=[CH:7][C:6]([C:9]2[S:13][C:12]([CH2:14]O)=[CH:11][CH:10]=2)=[CH:5][CH:4]=1.C(N(CC)CC)C.S(Cl)([Cl:27])=O>C(Cl)Cl>[Cl:27][CH2:14][C:12]1[S:13][C:9]([C:6]2[CH:7]=[CH:8][C:3]([C:2]([F:17])([F:16])[F:1])=[CH:4][CH:5]=2)=[CH:10][CH:11]=1

Inputs

Step One
Name
61.3
Quantity
45 mg
Type
reactant
Smiles
FC(C1=CC=C(C=C1)C1=CC=C(S1)CO)(F)F
Name
triethylamine
Quantity
24 μL
Type
reactant
Smiles
C(C)N(CC)CC
Name
thionyl chloride
Quantity
19 μL
Type
reactant
Smiles
S(=O)(Cl)Cl
Name
DCM
Quantity
0.9 mL
Type
solvent
Smiles
C(Cl)Cl

Conditions

Stirring
Type
CUSTOM
Details
The mixture was stirred overnight
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

CONCENTRATION
Type
CONCENTRATION
Details
concentrated

Outcomes

Product
Details
Reaction Time
 8 (± 8) h
Name
61.4
Type
product
Smiles
ClCC=1SC(=CC1)C1=CC=C(C=C1)C(F)(F)F

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.